![molecular formula C14H16N2O4S3 B2444999 (Z)-2-(5-(4-(dimethylamino)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)ethanesulfonic acid CAS No. 853903-64-7](/img/structure/B2444999.png)
(Z)-2-(5-(4-(dimethylamino)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)ethanesulfonic acid
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Overview
Description
“(Z)-2-(5-(4-(dimethylamino)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)ethanesulfonic acid” is a complex organic compound. It is related to 5-(4-Dimethylaminobenzylidene)rhodanine, which is a silver-specific dye used to quantitate the autoradiographic deposition of silver onto X-ray film in a colorimetric assay . It is also used as an indicator in the titration of cyanide solution with silver nitrate solution .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, solubility, and melting point. For example, 5-(4-Dimethylaminobenzylidene)rhodanine, a related compound, has a molecular weight of 264.37, is insoluble in water, moderately soluble in acetone, and has a melting point of 285-288 °C .Scientific Research Applications
- Researchers have investigated the antiviral properties of this compound. For instance, a novel macrocyclic benzofuran derivative was found to exhibit anti-hepatitis C virus activity . This discovery suggests its potential as an effective therapeutic agent for hepatitis C disease.
- Benzofuran derivatives, including the compound , have been explored as potential anticancer agents. Novel scaffold compounds based on benzothiophene and benzofuran structures have been developed for this purpose .
- Recent studies have revealed novel methods for constructing benzofuran rings. One such method involves a unique free radical cyclization cascade, which allows the synthesis of challenging polycyclic benzofuran compounds .
- Benzofuran compounds are widespread in higher plants, including families like Asteraceae, Rutaceae, Liliaceae, and Cyperaceae .
- Researchers have explored the relationship between the bioactivities of benzofuran derivatives and their structural features. Understanding SAR helps optimize drug design and development .
Antiviral Activity
Anticancer Potential
Free Radical Cyclization Cascade
Natural Product Sources
Structure-Activity Relationship (SAR)
Future Directions
properties
IUPAC Name |
2-[(5Z)-5-[[4-(dimethylamino)phenyl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4S3/c1-15(2)11-5-3-10(4-6-11)9-12-13(17)16(14(21)22-12)7-8-23(18,19)20/h3-6,9H,7-8H2,1-2H3,(H,18,19,20)/b12-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPSHMWDPIMNWNS-XFXZXTDPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCS(=O)(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCS(=O)(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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